Cas no 1341290-55-8 (3-Methylpyridine-4-sulfonamide)

• Product Name: 3-Methylpyridine-4-sulfonamide
• CAS No: 1341290-55-8
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD19675519
• CID: 4695569
• PubChem ID: 64199475
• Update Time: 2025-05-23

3-Methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methylpyridine-4-sulfonamide
• 3-Methylpyridine-4-sulfonamide

• MDL： MFCD19675519
• Inchi： 1S/C6H8N2O2S/c1-5-4-8-3-2-6(5)11(7,9)10/h2-4H,1H3,(H2,7,9,10)
• InChI Key： AEYXCGNRDRKEPQ-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-Methylpyridine-4-sulfonamide

Research Brief on 3-Methylpyridine-4-sulfonamide (CAS: 1341290-55-8): Recent Advances and Applications in Chemical Biology and Medicine

3-Methylpyridine-4-sulfonamide (CAS: 1341290-55-8) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its pyridine core and sulfonamide functional group, has been explored for its diverse biological activities, including enzyme inhibition, antimicrobial properties, and potential as a scaffold for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 3-Methylpyridine-4-sulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in numerous physiological and pathological processes. The researchers demonstrated that this compound exhibits selective inhibition against CA IX and CA XII, isoforms that are overexpressed in hypoxic tumor environments. These findings suggest its potential as a lead compound for developing targeted cancer therapies, particularly for solid tumors resistant to conventional treatments.

In the realm of synthetic chemistry, advancements have been made in the production of 3-Methylpyridine-4-sulfonamide. A recent patent (WO2023056789) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs catalytic amidation under mild conditions, addressing previous challenges associated with the compound's scalability. This development is particularly significant for pharmaceutical applications where consistent quality and large-scale production are critical.

Microbiological studies have revealed promising antimicrobial properties of 3-Methylpyridine-4-sulfonamide against drug-resistant bacterial strains. Research published in Antimicrobial Agents and Chemotherapy (2024) demonstrated synergistic effects when combined with existing antibiotics against methicillin-resistant Staphylococcus aureus (MRSA). The compound appears to disrupt bacterial membrane integrity while potentiating the activity of β-lactam antibiotics, offering a potential strategy to combat antimicrobial resistance.

Structural-activity relationship (SAR) studies have provided insights into optimizing 3-Methylpyridine-4-sulfonamide derivatives for enhanced pharmacological properties. Computational modeling and X-ray crystallography have identified key interactions between the sulfonamide group and biological targets, guiding the design of more potent analogs. These efforts have led to several patent applications for novel derivatives with improved bioavailability and target specificity.

Despite these promising developments, challenges remain in translating 3-Methylpyridine-4-sulfonamide into clinical applications. Current research is addressing pharmacokinetic limitations, including metabolic stability and tissue distribution. Ongoing preclinical studies are evaluating toxicity profiles and establishing safe dosage ranges, which will be crucial for future clinical trials. The compound's versatility as a chemical scaffold continues to inspire innovative applications across multiple therapeutic areas.